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Compound of Interest
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Cat. No.: B051086 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical

characteristics of beta-lactose powder. Beta-lactose, an anomer of lactose, is a disaccharide

widely utilized as an excipient in the pharmaceutical industry. Its physical properties are critical

determinants of its performance in various applications, including as a filler, binder, and carrier

in tablets and dry powder inhalers. This document outlines key physical parameters, details the

experimental protocols for their determination, and presents quantitative data in a structured

format for ease of comparison.

General and Physicochemical Properties
Beta-lactose is a white to off-white crystalline powder.[1] It is the beta-anomer of lactose, a

disaccharide composed of D-galactose and D-glucose units linked by a β-1,4 glycosidic bond.

Commercial beta-lactose products often contain a higher concentration of the β anomer

(approximately 80% w/w) and are frequently referred to as "anhydrous" lactose because the

beta-lactose is in an anhydrous form.[2]

Table 1: General and Physicochemical Properties of Beta-Lactose
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Property Value Reference

Appearance
White to off-white crystalline

powder
[1]

Molecular Formula C₁₂H₂₂O₁₁ [1]

Molecular Weight 342.30 g/mol [1]

Melting Point Approximately 254 °C [1]

Boiling Point Approximately 397.76 °C [1]

True Density Approximately 1.59 g/cm³ [1][3]

Particle and Powder Characteristics
The particle and bulk powder properties of beta-lactose are crucial for its functionality in

pharmaceutical formulations, influencing aspects like flowability, compressibility, and

dissolution.

Particle Size Distribution
The particle size distribution of beta-lactose powder significantly impacts its flow and

compaction properties. Milled anhydrous β-lactose typically has an irregular shape.[4]

Table 2: Particle Size Distribution Parameters of Beta-Lactose Powder (Typical Values)

Parameter Description Typical Value Range (µm)

d10
10% of particles are smaller

than this diameter
Varies with grade

d50 (Median)
50% of particles are smaller

than this diameter
Varies with grade

d90
90% of particles are smaller

than this diameter
Varies with grade

Density
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The density of beta-lactose powder is characterized by its bulk and tapped densities, which

are important for die filling and tablet weight uniformity.

Table 3: Density of Beta-Lactose Powder (Typical Values)

Property Description Typical Value (g/cm³)

Bulk Density
The density of the powder

under loose packing

Varies with particle size and

shape

Tapped Density
The density of the powder after

mechanical tapping

Varies with particle size and

shape

Flowability
The flowability of beta-lactose powder is a critical parameter in manufacturing processes such

as tableting and capsule filling. It is influenced by particle size, shape, and surface

characteristics.

Table 4: Flowability Parameters of Beta-Lactose Powder (Typical Values)

Parameter Description Typical Value Range

Angle of Repose
The steepest angle of descent

of a powder heap
Varies with powder properties

Carr's Index
An indication of the

compressibility of a powder
Varies with powder properties

Hausner Ratio
Ratio of tapped density to bulk

density
Varies with powder properties

Solubility
Beta-lactose exhibits higher solubility in water compared to its alpha-anomer.[5] The final

solubility in water is the same for both anomers due to mutarotation, where they convert into

each other in solution to reach an equilibrium.[3]

Table 5: Solubility of Beta-Lactose
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Solvent Solubility Reference

Water 50 g/100 mL [5]

Ethanol Practically insoluble

Moisture Content
Commercial beta-lactose is typically anhydrous.[2] However, it can be hygroscopic, especially

at high relative humidity.[6]

Table 6: Moisture Content of Beta-Lactose Powder

Property Description Typical Value

Moisture Content
Amount of water present in the

powder
< 1% (as anhydrous)

Specific Surface Area
The specific surface area (SSA) is a measure of the total surface area of a powder per unit of

mass and is influenced by particle size and porosity.

Table 7: Specific Surface Area of Beta-Lactose Powder (Typical Values)

Method Description Typical Value Range (m²/g)

BET (Gas Adsorption)

Measures the physical

adsorption of a gas on the

solid surface

Varies with particle size

Structural and Thermal Properties
The crystalline structure and thermal behavior of beta-lactose are important for its stability and

processing.

Crystal Structure

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.mhlw.go.jp/topics/bukyoku/iyaku/yakkyoku/dl/110502-1.pdf
https://www.benchchem.com/product/b051086?utm_src=pdf-body
https://www.researchgate.net/figure/Feedback-in-the-lactose-uptake-pathway-Three-genes-under-common-regulatory-control_fig1_259441023
https://www.semanticscholar.org/paper/Assessment-of-Pharmaceutical-Powder-Flowability-and-Jager-Bramante/63e9f5783e475197919605674f52df1fbc12d265
https://www.benchchem.com/product/b051086?utm_src=pdf-body
https://www.benchchem.com/product/b051086?utm_src=pdf-body
https://www.benchchem.com/product/b051086?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Beta-lactose exists in an anhydrous crystalline form.[3] The crystals of pure beta-lactose are

described as having a characteristic kite-like form, though industrially produced beta-lactose
may have very small crystals where this form is less common.[3]

Thermal Properties
Thermal analysis provides insights into the physical and chemical changes that occur in beta-
lactose upon heating.

Table 8: Thermal Properties of Beta-Lactose Powder

Property Description Typical Value (°C)

Melting Point

Temperature at which the

crystalline solid transitions to a

liquid

~254

Glass Transition Temperature

(of amorphous lactose)

Temperature at which an

amorphous solid transitions

from a rigid to a more rubbery

state

101 - 115

Experimental Protocols
Detailed methodologies for determining the key physical characteristics of beta-lactose
powder are provided below.

Particle Size Distribution by Laser Diffraction
Principle: This technique measures the angular distribution of scattered light produced by a

laser beam passing through a dispersed particulate sample. The particle size distribution is

then calculated from the scattered light pattern using the Mie or Fraunhofer theory.

Apparatus: Laser diffraction particle size analyzer with a dry powder dispersion unit.

Procedure:

Ensure the instrument is clean and calibrated according to the manufacturer's instructions.
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Select an appropriate dispersion pressure to ensure adequate particle dispersion without

causing particle attrition. This is typically determined by performing a pressure titration,

where the particle size is measured at increasing dispersion pressures until a stable plateau

is reached.[7][8]

Introduce a representative sample of the beta-lactose powder into the feeder of the dry

dispersion unit.

Initiate the measurement. The instrument will automatically feed the powder through the

measurement zone.

The software will calculate and report the particle size distribution, including parameters such

as d10, d50, and d90.

Perform replicate measurements to ensure reproducibility.

Bulk and Tapped Density
Principle: Bulk density is the ratio of the mass of an untapped powder sample to its volume.

Tapped density is determined by mechanically tapping a graduated cylinder containing the

powder sample until little further volume change is observed.

Apparatus: Graduated cylinder, balance, and a tapped density tester.

Procedure for Bulk Density:

Weigh a clean, dry graduated cylinder.

Gently pour a known mass (e.g., 100 g) of beta-lactose powder into the cylinder without

compacting it.[5]

Level the powder surface without compacting and read the unsettled apparent volume (V₀).

[5]

Calculate the bulk density using the formula: Bulk Density = mass / V₀.[9]

Procedure for Tapped Density:
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Use the same cylinder with the powder from the bulk density measurement.

Place the cylinder in the tapped density tester.

Operate the tester for a specified number of taps (e.g., 100, 500, 1250 taps) at a specified

drop height and rate.[10]

Read the final tapped volume (Vf).

Calculate the tapped density using the formula: Tapped Density = mass / Vf.

Flowability by Shear Cell Method
Principle: The shear cell method measures the flow properties of a powder by determining the

shear stress required to cause failure in a consolidated powder bed.

Apparatus: Ring shear tester or other suitable shear cell instrument.

Procedure:

Place a representative sample of the beta-lactose powder into the shear cell.

Apply a known consolidation stress (normal load) to the powder bed.

Apply a shear stress to the powder until it yields or fails.

Record the shear stress at failure for different consolidation stresses to construct a yield

locus.

From the yield locus, determine key flowability parameters such as the angle of internal

friction, cohesion, and the flow function. The flow function is a plot of the unconfined yield

strength versus the major principal consolidating stress.

Moisture Content by Karl Fischer Titration
Principle: This method is based on the quantitative reaction of water with an anhydrous solution

of sulfur dioxide and iodine in the presence of a buffer that reacts with hydrogen ions.

Apparatus: Karl Fischer titrator (volumetric or coulometric).
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Procedure:

Standardize the Karl Fischer reagent with a known amount of water or a water standard.

Introduce a known mass of the beta-lactose powder into the titration vessel containing a

suitable solvent (e.g., methanol).

The instrument automatically titrates the sample with the Karl Fischer reagent until the

endpoint is reached (no more water is present).

The amount of water in the sample is calculated based on the amount of reagent consumed.

For lactose, a stirring time of at least 180 seconds is recommended for complete dissolution.

Specific Surface Area by BET Method
Principle: The Brunauer-Emmett-Teller (BET) theory describes the multilayer adsorption of a

gas on a solid surface. The specific surface area is determined from the amount of gas

adsorbed at different partial pressures.

Apparatus: Gas adsorption analyzer.

Procedure:

Degas a known mass of the beta-lactose powder under vacuum or with an inert gas flow at

an elevated temperature to remove any adsorbed contaminants.

Cool the sample to the temperature of liquid nitrogen (-196 °C).

Introduce a known amount of an adsorbate gas (typically nitrogen or krypton) into the sample

cell at various partial pressures.

Measure the amount of gas adsorbed at each pressure to generate an adsorption isotherm.

Apply the BET equation to the linear portion of the isotherm (typically in the relative pressure

range of 0.05 to 0.30) to calculate the specific surface area.
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Thermal Analysis by Differential Scanning Calorimetry
(DSC)
Principle: DSC measures the difference in the amount of heat required to increase the

temperature of a sample and a reference as a function of temperature. This allows for the

determination of thermal transitions such as melting and glass transitions.

Apparatus: Differential Scanning Calorimeter.

Procedure:

Accurately weigh a small amount of beta-lactose powder (typically 2-4 mg) into an

aluminum DSC pan.

Seal the pan and place it in the DSC instrument. An empty sealed pan is used as a

reference.

Heat the sample at a constant rate (e.g., 10 °C/min) over a specified temperature range.

The instrument records the heat flow to the sample relative to the reference.

Analyze the resulting thermogram to identify endothermic (melting) and exothermic

(crystallization) peaks, as well as shifts in the baseline indicating a glass transition.

Crystal Structure by X-ray Diffraction (XRD)
Principle: XRD is a non-destructive technique that provides detailed information about the

crystallographic structure of a material. When a monochromatic X-ray beam is directed at a

crystalline sample, the X-rays are diffracted by the crystal lattice planes, producing a unique

diffraction pattern.

Apparatus: X-ray diffractometer.

Procedure:

Prepare a flat, uniform powder sample of beta-lactose.

Mount the sample in the diffractometer.
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Direct a monochromatic X-ray beam onto the sample.

Rotate the sample and the detector to measure the intensity of the diffracted X-rays at

different angles (2θ).

The resulting diffractogram, a plot of intensity versus 2θ, provides a fingerprint of the

crystalline phases present. The positions and intensities of the diffraction peaks can be used

to identify the crystal structure and quantify the amounts of different crystalline forms.

Visualizations
Lactose Metabolism Pathway
The following diagram illustrates the metabolic pathway of lactose after ingestion.
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Caption: Overview of Lactose Digestion and Metabolism.

Experimental Workflow for Beta-Lactose Powder
Characterization
The following diagram outlines a typical experimental workflow for the comprehensive physical

characterization of beta-lactose powder.
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Caption: Workflow for Beta-Lactose Powder Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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